Cas no 1305711-32-3 (tert-butyl 4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate
• CAS No: 1305711-32-3
• MF: C₁₇H₃₃N₃O₂
• MW: 311.462824583054
• MDL: MFCD18089621
• CID: 5149010
• Update Time: 2025-06-08

tert-butyl 4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate
• tert-butyl4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate
• [1,4'-Bipiperidine]-1'-carboxylic acid, 4'-(aminomethyl)-3-methyl-, 1,1-dimethylethyl ester

• MDL： MFCD18089621
• Inchi： 1S/C17H33N3O2/c1-14-6-5-9-20(12-14)17(13-18)7-10-19(11-8-17)15(21)22-16(2,3)4/h14H,5-13,18H2,1-4H3
• InChI Key： YITNHCNWLXISIW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN)(CC1)N1CCCC(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• XLogP3: 1.9
• Topological Polar Surface Area: 58.8

Additional information on tert-butyl 4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate (CAS No. 1305711-32-3)

The compound tert-butyl 4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate (CAS No. 1305711-32-3) is a highly specialized chemical entity with significant relevance in pharmaceutical research and organic synthesis. This piperidine derivative is characterized by its unique structural features, including a tert-butyl carbamate group and a 3-methylpiperidine moiety, which contribute to its versatility in drug discovery and medicinal chemistry applications. The presence of both aminomethyl and piperidine functionalities makes it a valuable intermediate for the development of bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for piperidine-based compounds like tert-butyl 4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate has surged due to their role in designing central nervous system (CNS) drugs. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR modulators, aligning with current trends in personalized medicine and targeted therapies. The compound's CAS No. 1305711-32-3 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and fragment-based drug design.

The synthesis of tert-butyl 4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate involves multi-step organic transformations, often employing Boc-protection strategies to ensure selectivity. Its crystalline form and solubility profile are critical parameters for formulation scientists, especially when exploring its utility in blood-brain barrier penetration studies. Recent publications highlight its compatibility with click chemistry and bioorthogonal reactions, making it a hotspot for proteolysis-targeting chimera (PROTAC) development.

From a commercial perspective, CAS 1305711-32-3 is often discussed in the context of cGMP manufacturing and scale-up challenges. Analytical methods such as HPLC purity testing and chiral separation are essential for quality control, given its potential as a chiral auxiliary in asymmetric synthesis. The compound's stability under physiological conditions is another area of active investigation, particularly for sustained-release drug delivery systems.

Emerging applications of tert-butyl 4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate extend to PET tracer development and molecular imaging, where its radiolabeling potential is being explored. This aligns with the pharmaceutical industry's focus on theranostics—a fusion of therapeutics and diagnostics. Furthermore, its structural similarity to natural alkaloids has sparked interest in biocatalysis approaches for greener synthesis routes.

In summary, tert-butyl 4-(aminomethyl)-4-(3-methylpiperidin-1-yl)piperidine-1-carboxylate (CAS No. 1305711-32-3) represents a cutting-edge tool for modern drug discovery, bridging gaps between computational chemistry and translational research. Its multifaceted applications continue to inspire innovations in precision medicine and combinatorial chemistry, solidifying its position as a key player in 21st-century pharmaceutical sciences.